Cas no 1346676-80-9 (3,4,6,7,8,9-Hexahydro-6,9-methanopyrazino[1,2-a]indol-1(2H)-one)

• Product Name: 3,4,6,7,8,9-Hexahydro-6,9-methanopyrazino[1,2-a]indol-1(2H)-one
• CAS No: 1346676-80-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5058573
• Update Time: 2025-10-28

3,4,6,7,8,9-Hexahydro-6,9-methanopyrazino[1,2-a]indol-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4,6,7,8,9-Hexahydro-6,9-methanopyrazino[1,2-a]indol-1(2H)-one

• Inchi： 1S/C12H14N2O/c15-12-10-6-9-7-1-2-8(5-7)11(9)14(10)4-3-13-12/h6-8H,1-5H2,(H,13,15)
• InChI Key： NVGGBEDXXJEWCW-UHFFFAOYSA-N
• SMILES： O=C1C2=CC3=C(C4CCC3C4)N2CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 317
• XLogP3: 0.9
• Topological Polar Surface Area: 34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3,4,6,7,8,9-Hexahydro-6,9-methanopyrazino[1,2-a]indol-1(2H)-one

3,4,6,7,8,9-Hexahydro-6,9-methanopyrazino[1,2-a]indol-1(2H)-one: A Comprehensive Overview

The compound 3,4,6,7,8,9-Hexahydro-6,9-methanopyrazino[1,2-a]indol-1(2H)-one (CAS No. 1346676-80-9) is a complex heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives and features a fused bicyclic system with a methanopyrazine moiety. Its structure is characterized by a fully hydrogenated six-membered ring fused to an indole system, creating a rigid and aromatic framework that contributes to its stability and reactivity.

Recent studies have highlighted the potential of Hexahydro-methanopyrazino-indol-one as a scaffold for drug discovery. Researchers have explored its ability to act as a template for constructing bioactive molecules with potential applications in treating various diseases. For instance, its structural similarity to certain natural products has led to investigations into its role as an anti-inflammatory agent. The compound's unique electronic properties and spatial arrangement make it an ideal candidate for further exploration in medicinal chemistry.

The synthesis of 3,4,6,7,8,9-Hexahydro-6,9-methanopyrazino[1,2-a]indol-1(2H)-one involves a multi-step process that typically begins with the preparation of an appropriate indole derivative. Advanced methodologies such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis have been employed to construct the complex bicyclic system. These methods not only enhance the efficiency of synthesis but also allow for the introduction of functional groups that can be further modified to tailor the compound's properties.

One of the most promising areas of research involving this compound is its application in materials science. The rigid and aromatic nature of Hexahydro-methanopyrazino-indol-one makes it a potential candidate for use in organic electronics. Recent studies have demonstrated its ability to act as a building block for constructing π-conjugated systems with high electron mobility. This property could be exploited in the development of advanced materials for applications such as organic light-emitting diodes (OLEDs) and flexible electronics.

In addition to its chemical significance, 3,4,6,7,8,9-Hexahydro-6,methanopyrazino[1,a]indol-one has also been studied for its biological activity. Preclinical studies have shown that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. While further research is needed to establish its therapeutic potential fully, these findings underscore the importance of continued investigation into this compound's pharmacological profile.

The structural versatility of Hexahydro-methanopyrazino-indol-one has also made it a valuable tool in chemical education and research. Its synthesis serves as an excellent example of how modern synthetic techniques can be applied to construct complex molecules with tailored properties. Moreover, its study provides insights into the relationship between molecular structure and function—a fundamental concept in organic chemistry.

In conclusion,3,4,6,7,8,9-Hexahydro-6,9-methanopyrazino[1,2a]indol-1(2H)one represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and properties make it an invaluable subject for both fundamental research and applied studies. As advancements in synthetic methodologies and computational modeling continue to evolve,Hexahydro-methanopyrazino-indol-one is likely to remain at the forefront of scientific exploration for years to come.